Cas no 327056-22-4 (VU 0285683)

• Product Name: VU 0285683
• CAS No: 327056-22-4
• MF: C₁₄H₇FN₄O
• MW: 266.22998547554
• CID: 1060956
• PubChem ID: 9816778
• Update Time: 2025-07-12

VU 0285683 Chemical and Physical Properties

Names and Identifiers

• VU 0285683
• 3-(pyridin-2-yl)-5-(3-fluoro-5-cyanophenyl)-1,2,4-oxadiazole
• 3-Fluoro-5-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]benzonitrile
• GLXC-02727
• 3-Fluoro-5-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)benzonitrile
• NCGC00379115-01
• HY-103571
• Q27089179
• CHEMBL2164544
• GELAFISMURFRCA-UHFFFAOYSA-N
• 327056-22-4
• 3-(2-Pyridyl)-5-(3-cyano-5-fluorophenyl)-1,2,4-oxadiazole
• 3-Fluoro-5-(3-pyridin-2-yl-[1,2,4]oxadiazol-5-yl)-benzonitrile
• 3-fluoro-5-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)benzonitrile
• AKOS024458130
• DB-293770
• TS-08339
• SCHEMBL4197981
• BDBM50395943
• CS-0028105
• GTPL6398
• VU0285683

• Inchi： 1S/C14H7FN4O/c15-11-6-9(8-16)5-10(7-11)14-18-13(19-20-14)12-3-1-2-4-17-12/h1-7H
• InChI Key： GELAFISMURFRCA-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1)C1=NC(C2C=CC=CN=2)=NO1

Computed Properties

• Exact Mass: 266.06051
• Monoisotopic Mass: 266.06038902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.6